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Compound Name: Nuarimol d4

Cat. No.: B15554949

Nuarimol d4: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuarimol d4 is the deuterated analog of Nuarimol, a systemic fungicide belonging to the
pyrimidine class of chemicals. Due to the isotopic labeling, Nuarimol d4 serves as an
invaluable internal standard for quantitative analytical studies, particularly in mass
spectrometry-based methods, ensuring accuracy and precision in the detection of Nuarimol
residues in various matrices. This technical guide provides an in-depth overview of the physical
and chemical characteristics of Nuarimol d4, its mechanism of action, and detailed
experimental protocols for its analysis. While specific experimental data for the d4 variant is
limited due to its nature as a custom-synthesized compound, the properties of its non-
deuterated parent, Nuarimol, are presented as a close approximation.

Physical and Chemical Characteristics

The physical and chemical properties of Nuarimol are summarized in the table below. The
corresponding values for Nuarimol d4 are expected to be nearly identical, with a slight
increase in molecular weight.
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Property Value Source

a-(2-chlorophenyl)-a-(4-
Chemical Name fluorophenyl)-5-
pyrimidinemethanol-d4

CAS Number 63284-71-9 (for Nuarimol) [1]
Molecular Formula C17HsD4CIFN20
Molecular Weight 318.78 g/mol (calculated) [1]
Appearance Neat (likely a solid) [2]
Melting Point 126 °C [3]
Boiling Point 475.2 + 40.0 °C at 760 mmHg -
(Predicted)
Water Solubility 26 mg/L (at pH 7, 25 °C) [3]
Solubility in Organic Solvents Soluble in DMSO [4]
XLogP3 2.2 [1]
Topological Polar Surface Area 46 A2 [1]

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis

Nuarimol's fungicidal activity stems from its ability to inhibit the biosynthesis of ergosterol, an
essential component of fungal cell membranes.[5][6][7] Ergosterol plays a crucial role in
maintaining the structural integrity, fluidity, and permeability of the fungal plasma membrane.[8]
[9] Nuarimol specifically targets the enzyme sterol 14a-demethylase (CYP51), a cytochrome
P450 enzyme.[10] This enzyme is critical for the conversion of lanosterol to ergosterol. By
inhibiting this step, Nuarimol disrupts the fungal cell membrane, leading to impaired growth and
eventual cell death.[7][10]
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Caption: Mechanism of Nuarimol's fungicidal action via inhibition of the ergosterol biosynthesis
pathway.

Experimental Protocols

The analysis of Nuarimol and its deuterated internal standard, Nuarimol d4, is commonly
performed using chromatographic techniques coupled with mass spectrometry. Below are
detailed methodologies for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Nuarimol Analysis

GC-MS is a robust technique for the quantification of Nuarimol in various samples.[11]
1. Sample Preparation (QUEChERS Method)[11]
o Extraction: Homogenize 10-15 g of the sample with acetonitrile.

e Salting Out: Add anhydrous magnesium sulfate and sodium chloride to partition the
acetonitrile from the aqueous phase.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take an aliquot of the acetonitrile
supernatant and mix with a d-SPE sorbent (e.g., PSA, C18, GCB) to remove interfering
matrix components.

» Centrifugation: Centrifuge the sample to pellet the sorbent and matrix components.

» Final Extract: The resulting supernatant is the final extract for GC-MS analysis. Spike with
Nuarimol d4 internal standard before injection.

2. GC-MS Instrumentation and Conditions[12][13]
¢ Gas Chromatograph: Agilent 7890B GC or equivalent.
e Mass Spectrometer: Agilent 5977B MSD or equivalent.

e Column: HP-5ms (30 m x 0.25 mm, 0.25 pum film thickness) or equivalent.
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Injector Temperature: 280 °C.

Injection Volume: 1 pL (splitless mode).

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Oven Temperature Program:

[e]

Initial temperature: 70 °C, hold for 2 minutes.

o

Ramp 1: 25 °C/min to 150 °C.

[¢]

Ramp 2: 3 °C/min to 200 °C.

[¢]

Ramp 3: 8 °C/min to 280 °C, hold for 10 minutes.
MS Source Temperature: 230 °C.

MS Quadrupole Temperature: 150 °C.

lonization Mode: Electron lonization (El) at 70 eV.
Acquisition Mode: Selected lon Monitoring (SIM).

o Nuarimol ions (m/z): 235 (quantifier), 139, 314.[11]

o Nuarimol d4 ions (m/z): Expected quantifier ion would be shifted by +4 (e.g., 239 or other
fragment containing the deuterium labels).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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